Cas no 58481-10-0 (2-Iodoisonicotinic acid)
2-Iodoisonicotinic acid is a halogenated derivative of isonicotinic acid, featuring an iodine substituent at the 2-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, due to the reactivity of the iodo group. Its structural framework makes it valuable for constructing complex heterocyclic systems, pharmaceuticals, and agrochemicals. The presence of both the carboxylic acid and iodine functionalities allows for further derivatization, enhancing its utility in medicinal chemistry and material science. High purity grades ensure consistent performance in research and industrial applications.

2-Iodoisonicotinic acid structure
Product name:2-Iodoisonicotinic acid
2-Iodoisonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Iodoisonicotinic acid
- 2-Iodopyridine-4-carboxylic acid
- 2-IODO-ISONICOTINIC ACID
- 4-Pyridinecarboxylicacid, 2-iodo-
- FT-0603746
- AC-22803
- 2-Iodo-4-pyridinecarboxylic acid
- FALCXGCLOUKBSP-UHFFFAOYSA-N
- CS-W003990
- AB29977
- 2-Iodopyridine-4-carboxylic acid, 95%
- J-509731
- AKOS015891947
- DTXSID60561304
- SCHEMBL2353747
- 58481-10-0
- 4-PYRIDINECARBOXYLIC ACID, 2-IODO-
- AS-57930
- AMY10890
- A8277
- MFCD06800803
- 2-Iodopyridine-4-carboxylicacid
- SY275245
- DB-024795
- A10522
-
- MDL: MFCD06800803
- Inchi: InChI=1S/C6H4INO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3H,(H,9,10)
- InChI Key: FALCXGCLOUKBSP-UHFFFAOYSA-N
- SMILES: C1=CN=C(C=C1C(=O)O)I
Computed Properties
- Exact Mass: 248.92900
- Monoisotopic Mass: 248.928671
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 50.2
Experimental Properties
- Color/Form: No data available
- Density: 2.123
- Melting Point: 225-230 °C
- Boiling Point: 466.5 °C at 760 mmHg
- Flash Point: 236 °C
- Refractive Index: 1.677
- PSA: 50.19000
- LogP: 1.38440
- Sensitiveness: Sensitive to light
2-Iodoisonicotinic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
-
Warning Statement:
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H315,H319,H335
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Store at 4 ° C, better storage at -4 ° C
2-Iodoisonicotinic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Iodoisonicotinic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D587991-100g |
2-Iodopyridine-4-carboxylic acid |
58481-10-0 | 97% | 100g |
$3000 | 2023-08-31 | |
abcr | AB255843-5 g |
2-Iodopyridine-4-carboxylic acid, 95%; . |
58481-10-0 | 95% | 5g |
€540.80 | 2023-04-27 | |
Ambeed | A648117-250mg |
2-Iodopyridine-4-carboxylic acid |
58481-10-0 | 95% | 250mg |
$19.0 | 2025-02-26 | |
abcr | AB255843-1 g |
2-Iodopyridine-4-carboxylic acid, 95%; . |
58481-10-0 | 95% | 1g |
€166.80 | 2023-04-27 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I21260-1g |
2-Iodopyridine-4-carboxylic acid |
58481-10-0 | 95% | 1g |
¥214.0 | 2023-09-07 | |
eNovation Chemicals LLC | Y1196311-1g |
2-Iodoisonicotinic Acid |
58481-10-0 | 95% | 1g |
$205 | 2023-05-11 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H31002-1g |
2-Iodopyridine-4-carboxylic acid, 95% |
58481-10-0 | 95% | 1g |
¥2699.00 | 2023-03-01 | |
Chemenu | CM178144-5g |
2-Iodoisonicotinic acid |
58481-10-0 | 96% | 5g |
$368 | 2022-06-10 | |
eNovation Chemicals LLC | D587991-25g |
2-Iodopyridine-4-carboxylic acid |
58481-10-0 | 97% | 25g |
$1500 | 2023-08-31 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I123870-1g |
2-Iodoisonicotinic acid |
58481-10-0 | 95% | 1g |
¥310.90 | 2023-09-02 |
2-Iodoisonicotinic acid Related Literature
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1. Titanium aminophosphates: synthesis, characterization and crystal violet dye degradation studies†Rajini Anumula,Ajay Kumar Adepu,Suman Chirra,Suresh Siliveri,Venkatathri Narayanan RSC Adv., 2016,6, 507-514
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Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
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Harald Nuhn,Ioannis Liakos,Sergio Marras,Athanassia Athanassiou,Virgilio Mattoli,Tejal A. Desai RSC Adv., 2016,6, 18502-18514
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P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
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Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
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Wei Lv,Chen Zhang,Yanbing He,Baohua Li J. Mater. Chem. A, 2015,3, 20218-20224
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Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
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Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
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Yanran Li,Kai Yin,Yu Diao,Mei Fang,Junliang Yang,Jian Zhang,Hongtao Cao,Xiaoliang Liu,Jie Jiang Nanoscale, 2022,14, 2316-2326
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Recommended suppliers
atkchemica
(CAS:58481-10-0)2-Iodoisonicotinic acid

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:58481-10-0)2-Iodoisonicotinic acid

Purity:99%/99%
Quantity:5.0g/10.0g
Price ($):167.0/306.0